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Compound of Interest

Compound Name: Dimethylaminoethanol

Cat. No.: B1669961 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

historical research on the cognitive and dermatological benefits of Dimethylaminoethanol
(DMAE), with a focus on replicating foundational studies.

This guide provides a comprehensive overview of seminal historical studies on the efficacy of

Dimethylaminoethanol (DMAE) for cognitive enhancement, particularly in the context of what

was then termed "minimal brain dysfunction" (now commonly understood as Attention-

Deficit/Hyperactivity Disorder or ADHD), and for dermatological anti-aging effects. By

presenting the available experimental data, detailed methodologies, and comparisons with

alternatives, this document serves as a resource for researchers seeking to understand and

potentially replicate these foundational studies.

Cognitive Enhancement: DMAE for Attention and
Focus
Early research in the 1970s explored DMAE (then known as Deanol) as a potential treatment

for attention and hyperactivity disorders in children. These studies laid the groundwork for its

consideration as a cognitive enhancer.

Comparison of DMAE with Methylphenidate and Placebo
(Lewis & Young, 1975)
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A notable double-blind study compared the effects of Deanol, methylphenidate (a commonly

prescribed stimulant for ADHD), and a placebo in children with learning and behavior disorders.

Treatment Group Dosage Duration Outcome

Deanol (DMAE) 500 mg daily 3 months

Significant

improvement in

performance on a

number of

psychometric and

behavior rating tests.

The pattern and

degree of change

differed slightly from

methylphenidate.[1]

Methylphenidate 40 mg daily 3 months

Significant

improvement on a

number of tests.[1]

Placebo N/A 3 months

Not specified in

abstract, but implied

to be less effective

than active

treatments.

Experimental Protocol: Lewis & Young, 1975
Objective: To evaluate the efficacy of Deanol (DMAE) in comparison to methylphenidate and

placebo for treating "minimal brain dysfunction" in children.

Study Design: A 3-month, double-blind, placebo-controlled clinical trial.

Participants: 74 children referred for learning and behavior problems.

Intervention:

Group 1: 500 mg of Deanol (DMAE) administered daily.
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Group 2: 40 mg of methylphenidate administered daily.

Group 3: Placebo administered daily.

Outcome Measures:

Behavior Rating Forms: Specific scales used were not detailed in the available abstract.

Historical context suggests scales like the Conners Rating Scales may have been used.

Psychometric Tests: The specific battery of tests was not named in the abstract. Tests

commonly used in that era for assessing cognitive function in children with learning

disabilities would have been employed.

Reaction Time: Measured to assess attention and processing speed.

Experimental Workflow
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Experimental workflow of the Lewis & Young (1975) study.
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Alternatives for Cognitive Enhancement
While historical studies focused on DMAE and methylphenidate, current research explores a

wider range of alternatives for cognitive enhancement, including other nootropic compounds

and non-pharmacological interventions.

Dermatological Applications: DMAE for Skin Firming
Subsequent research investigated the topical application of DMAE for its potential anti-aging

and skin-firming effects.

Comparison of Topical DMAE Formulations
Clinical studies have evaluated the efficacy of topical DMAE gels in improving skin firmness

and reducing the appearance of wrinkles.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study
DMAE
Concentration

Application Duration Key Findings

Grossman,

2005[2]
3%

Daily facial gel

application
16 weeks

Statistically

significant (p <

0.05) mitigation

of forehead lines

and periorbital

fine wrinkles.

Improvement in

lip shape and

fullness and the

overall

appearance of

aging skin.

Beneficial trends

(p > 0.05 but ≤

0.1) were noted

for coarse

wrinkles, under-

eye dark circles,

nasolabial folds,

sagging neck

skin, and neck

firmness.[2]

Uhoda et al.,

2002[3]
3%

Split-face

application of gel

vs. placebo

Not specified in

abstract

Increased skin

firmness,

demonstrated by

a significant

increase in shear

wave velocity in

the direction of

skin looseness.

[3]

Experimental Protocol: Grossman, 2005
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Objective: To assess the safety and efficacy of a 3% DMAE facial gel for the mitigation of signs

of skin aging.

Study Design: A 16-week, randomized, placebo-controlled clinical study. An open-label

extension continued for up to one year to assess long-term safety.[2]

Participants: Not specified in the available abstract.

Intervention:

Treatment Group: Daily application of a 3% DMAE facial gel.

Control Group: Daily application of a placebo gel.

Outcome Measures:

Qualitative Assessment: Mitigation of forehead lines, periorbital fine wrinkles, coarse

wrinkles, under-eye dark circles, nasolabial folds, sagging neck skin, and neck firmness.

Improvement in lip shape and fullness and overall appearance of aging skin.

Quantitative Assessment: Cutaneous tensile strength was measured to confirm acute skin-

firming effects.[2] The specific methodology for this was not detailed in the abstract but likely

involved a device like a Cutometer.

Experimental Workflow
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Experimental workflow of the Grossman (2005) skin study.

Experimental Protocol: Uhoda et al., 2002
Objective: To compare the cutaneous tensile effect of a 3% DMAE gel with a placebo gel.

Study Design: A two-phase, randomized, double-blind, split-face study.

Participants:

Phase 1 (Pilot): 8 volunteers.

Phase 2: 30 volunteers.

Intervention:

One side of the face received a gel containing 3% DMAE.

The other side of the face received the same gel formulation without DMAE (placebo).

Outcome Measures:

Phase 1: Sensorial assessments and measurement of skin distension under suction.

Phase 2: Measurement of shear wave propagation to determine skin firmness.[3]

Alternatives for Anti-Aging Skin Care
The field of dermatology has advanced significantly, with numerous alternatives to DMAE for

anti-aging, including retinoids, vitamin C, hyaluronic acid, and various peptides.

Signaling Pathway: DMAE and Acetylcholine
DMAE is believed to exert its effects primarily by acting as a precursor to acetylcholine, a key

neurotransmitter involved in both cognitive processes and muscle contraction.
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Proposed signaling pathway of DMAE via acetylcholine synthesis.
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In summary, historical studies provide a foundation for understanding the potential benefits of

DMAE. However, for a modern scientific audience, these studies highlight the need for

replication with more rigorous and detailed methodologies to fully validate their initial findings.

This guide serves as a starting point for researchers interested in pursuing this line of inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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